5-(tert-Butyl)-3-(chloromethyl)isoxazole
Cat. No. B8787399
M. Wt: 173.64 g/mol
InChI Key: UYNMHUUDVKQRQL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[C:1]([CH3:2])([CH3:3])([CH3:4])[c:5]1[cH:6][c:7]([CH2:10][OH:11])[n:8][o:9]1.[Cl:16][CH2:17][Cl:18].[S:12]([Cl:13])([Cl:14])=[O:15]>>[C:1]([CH3:2])([CH3:3])([CH3:4])[c:5]1[cH:6][c:7]([CH2:10][Cl:14])[n:8][o:9]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(C)(C)c1cc(CO)no1
|
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
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ClCCl
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|
Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
|
O=S(Cl)Cl
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Outcomes
Product
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Name
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|
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Type
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product
|
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Smiles
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CC(C)(C)c1cc(CCl)no1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
